N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide

• IUPAC Name: N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide
• InChI: InChI=1S/C11H17N3O3/c1-8-11(16,3-4-17-8)6-12-10(15)9-5-14(2)7-13-9/h5,7-8,16H,3-4,6H2,1-2H3,(H,12,15)
• InChI Key: OTGIXJSEDCJUSU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(CNC(=O)C2=CN(C=N2)C)O
• Molecular Formula: C11H17N3O3
• Molecular Weight: 239.27 g/mol

Description

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide, also known as NMN, is a naturally occurring compound found in various foods such as broccoli, cabbage, and avocado. It is a precursor molecule for the coenzyme nicotinamide adenine dinucleotide (NAD+), which plays a crucial role in cellular energy metabolism and DNA repair. In recent years, NMN has gained attention for its potential applications in scientific research, particularly in the fields of aging, neurodegenerative diseases, and metabolic disorders.

Mechanism of Action

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide works by increasing the levels of NAD+ in cells, which plays a crucial role in cellular energy metabolism and DNA repair. NAD+ levels decline with age, leading to decreased cellular function and increased risk of age-related diseases. By increasing NAD+ levels, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide may help to improve cellular function and reduce the risk of age-related diseases.
Biochemical and Physiological Effects
N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide has been shown to have various biochemical and physiological effects, including improved mitochondrial function, increased energy metabolism, improved glucose tolerance, and improved insulin sensitivity. It has also been shown to have neuroprotective effects and may help to reduce the risk of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide in lab experiments is its ability to increase NAD+ levels in cells, which may help to improve cellular function and reduce the risk of age-related diseases. However, one limitation is the cost of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide, which may be prohibitive for some research labs.

Future Directions

There are many potential future directions for N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide research, including further studies on its applications in aging and age-related diseases, metabolic disorders, and neurodegenerative diseases. Other potential future directions include studies on the optimal dosage and timing of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide supplementation, as well as studies on its potential side effects and interactions with other drugs. Overall, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide shows great promise as a potential tool for scientific research, with many potential applications in various fields.

Synthesis Methods

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide can be synthesized through various methods, including chemical synthesis, enzymatic synthesis, and microbial fermentation. Chemical synthesis involves the use of chemical reactions to produce N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide from precursor molecules. Enzymatic synthesis involves the use of enzymes to catalyze the conversion of precursors to N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide. Microbial fermentation involves the use of microorganisms such as bacteria and yeast to produce N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide.

Scientific Research Applications

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide has been the subject of numerous scientific studies, with many focusing on its potential applications in aging and age-related diseases. One study found that N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide supplementation in mice improved their mitochondrial function and energy metabolism, leading to improved physical performance and extended lifespan. Another study found that N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-1-methylimidazole-4-carboxamide supplementation improved glucose tolerance and insulin sensitivity in mice with diet-induced obesity, suggesting potential applications in metabolic disorders such as type 2 diabetes.